Cas no 59512-15-1 (2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl-)

• Product Name: 2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl-
• CAS No: 59512-15-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 4055268
• Update Time: 2026-04-15

2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl-

Additional information on 2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl-

Introduction to 2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl- (CAS No: 59512-15-1)

2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 59512-15-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the pyrrolidinedione class, a structural motif known for its versatile biological activities. The presence of a dimethyl substitution at the 1,3 positions and an amino phenyl group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structure of 2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl- features a five-membered ring containing two oxygen atoms and two nitrogen atoms. The dimethyl groups at the 1 and 3 positions enhance the stability of the ring while influencing its reactivity. The 4-aminophenyl side chain provides a polar interaction surface and potential sites for further functionalization. This combination of features makes the compound an attractive candidate for exploring novel pharmacological pathways.

In recent years, there has been growing interest in pyrrolidinediones due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds within this class exhibit inhibitory activity against enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. The amino phenyl moiety in 2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl- is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, thereby modulating their function.

One of the most compelling aspects of 2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl- is its potential as a pharmacological tool. Researchers have utilized this compound to investigate the mechanisms underlying various diseases. For instance, its ability to interact with specific enzymes has been explored in the context of developing treatments for metabolic disorders. Additionally, its structural features make it a promising candidate for designing molecules that can selectively target pathological pathways without affecting normal physiological processes.

The synthesis of 2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the formation of the pyrrolidinedione core followed by functionalization with the 4-aminophenyl group and dimethylation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Recent studies have highlighted the biological activity of 2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl- by demonstrating its effects on key cellular pathways. For example, investigations have revealed that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation. Furthermore, its interaction with neurotransmitter receptors has been studied in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the therapeutic potential of this compound and warrant further exploration.

The pharmacokinetic properties of 2,5-Pyrrolidinedione, 3-(4-aminophenyl)-1,3-dimethyl- are also of great interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical use. The presence of polar functional groups suggests that this compound may exhibit good solubility in water-based environments but could also be susceptible to rapid metabolism. Understanding these properties is crucial for optimizing drug delivery systems and maximizing therapeutic efficacy.

In conclusion,2,5-Pyrrolidinedione, CAS No: 59512-15-1, represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. Its potential applications in treating various diseases make it a valuable asset for researchers and drug developers. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in shaping future therapeutic strategies.